Cas no 89007-69-2 (1H-Indazol-3-amine, 1-[4-methyl-2-(1-piperidinylmethyl)pentyl]-)

• Product Name: 1H-Indazol-3-amine, 1-[4-methyl-2-(1-piperidinylmethyl)pentyl]-
• CAS No: 89007-69-2
• MF: C₁₉H₃₀N₄
• MW: 314.468304157257
• CID: 616246
• PubChem ID: 13210573
• Update Time: 2025-04-19

1H-Indazol-3-amine, 1-[4-methyl-2-(1-piperidinylmethyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine, 1-[4-methyl-2-(1-piperidinylmethyl)pentyl]-
• 1-[4-methyl-2-(piperidin-1-ylmethyl)pentyl]indazol-3-amine
• 89007-69-2
• 1-{4-Methyl-2-[(piperidin-1-yl)methyl]pentyl}-1H-indazol-3-amine
• DTXSID50528082

• Inchi： 1S/C19H30N4/c1-15(2)12-16(13-22-10-6-3-7-11-22)14-23-18-9-5-4-8-17(18)19(20)21-23/h4-5,8-9,15-16H,3,6-7,10-14H2,1-2H3,(H2,20,21)
• InChI Key： DMHSSMMFDAQRHV-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC(CN1C2C=CC=CC=2C(N)=N1)CC(C)C

Computed Properties

• Exact Mass: 314.24704697g/mol
• Monoisotopic Mass: 314.24704697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.1Ų